Cas no 831209-37-1 (4H-Imidazol-4-one, 2-amino-1,5-dihydro-1-methyl-, monohydrate)

• Product Name: 4H-Imidazol-4-one, 2-amino-1,5-dihydro-1-methyl-, monohydrate
• CAS No: 831209-37-1
• MF: C₄H₉N₃O₂
• MW: 131.133160352707
• CID: 677774
• PubChem ID: 22996550
• Update Time: 2025-04-19

4H-Imidazol-4-one, 2-amino-1,5-dihydro-1-methyl-, monohydrate Chemical and Physical Properties

Names and Identifiers

• 4H-Imidazol-4-one, 2-amino-1,5-dihydro-1-methyl-, monohydrate
• 2-amino-3-methyl-4H-imidazol-5-one,hydrate
• 2-Amino-1-methyl-1,5-dihydro-4H-imidazol-4-one--water (1/1)
• 831209-37-1
• SCHEMBL435006
• creatinine monohydrate
• DTXSID70629449

• Inchi： 1S/C4H7N3O.H2O/c1-7-2-3(8)6-4(7)5;/h2H2,1H3,(H2,5,6,8);1H2
• InChI Key： NDFCCFWNBAZVMD-UHFFFAOYSA-N
• SMILES： O=C1CN(C)C(N)=N1.O

Computed Properties

• Exact Mass: 131.069476538g/mol
• Monoisotopic Mass: 131.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.7Ų